Cas no 1804855-05-7 (4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile)

• Product Name: 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile
• CAS No: 1804855-05-7
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4869667
• Update Time: 2025-06-14

4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H5ClF2N2O/c9-5-3-6(14)13-7(8(10)11)4(5)1-2-12/h3,8H,1H2,(H,13,14)
• InChI Key： YAWNQMDZCXBTGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(C(F)F)=C1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.4
• Topological Polar Surface Area: 52.9

Additional information on 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

Recent Advances in the Study of 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS: 1804855-05-7)

The compound 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS: 1804855-05-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a unique combination of chloro, difluoromethyl, hydroxyl, and nitrile functional groups, has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceutical intermediates.

Recent studies published in the Journal of Medicinal Chemistry (2023) have explored the synthetic pathways for this compound, with particular emphasis on its role as a key intermediate in the production of fungicides. The electron-withdrawing properties of the difluoromethyl group combined with the reactivity of the nitrile functionality make this molecule particularly valuable for further chemical modifications.

In pharmacological research, preliminary investigations (Bioorganic & Medicinal Chemistry Letters, 2024) have suggested that derivatives of 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile may exhibit interesting biological activities. The compound's ability to serve as a scaffold for the development of enzyme inhibitors is currently under investigation by several research groups, with particular focus on its potential application in targeting metabolic enzymes.

The compound's physicochemical properties have been extensively characterized in recent studies. Research published in Chemical Data Collections (2023) reports its molecular weight as 207.57 g/mol, melting point range of 145-148°C, and solubility profile in various organic solvents. These properties make it particularly suitable for further chemical transformations under standard laboratory conditions.

Current synthetic methodologies for 4-Chloro-2-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile typically involve multi-step processes starting from commercially available pyridine derivatives. A recent patent (WO2023124567) describes an improved synthetic route with higher yields (up to 78%) and reduced environmental impact through the use of greener solvents and catalysts.

Analytical characterization techniques including HPLC, NMR (1H, 13C, 19F), and mass spectrometry have been employed to verify the purity and structure of this compound in recent quality control studies. The development of robust analytical methods has been crucial for ensuring batch-to-batch consistency in industrial-scale production.

Looking forward, research directions for this compound appear to be focusing on three main areas: (1) development of more efficient synthetic routes, (2) exploration of its potential as a pharmacophore in drug discovery, and (3) investigation of its environmental fate and biodegradation pathways, particularly for agricultural applications. Several research groups have reported ongoing studies in these directions at recent international conferences on medicinal chemistry and agrochemical development.